n-Eicosane

• CAS: 112-98-5
• Molecular Formula: C20H42

Choose pure n-Eicosane (CAS 112-95-8) to eliminate imprecise phase change risks. Unlike broad-range paraffin waxes, this C20 n-alkane provides a consistent 37°C melting point and 246 kJ/kg latent heat, ensuring reliable thermal buffering in electronics, batteries, and building materials. Its singular GC peak makes it an essential calibration standard. Optimize your system with a precisely defined PCM.

n-Eicosane (CAS 112-95-8) Procurement Guide: Baseline Properties and Application Profile

n-Eicosane (C20H42, CAS 112-95-8) is a linear, saturated hydrocarbon (n-alkane) with a well-defined molecular structure consisting of a straight chain of 20 carbon atoms. It appears as a colorless crystalline or white waxy solid at room temperature with a melting point range of approximately 34–37 °C . As a member of the paraffin wax family, n-eicosane is characterized by high latent heat of fusion (~246 J/g) and inherent chemical inertness, making it a valued phase change material (PCM) for thermal energy storage applications in the temperature range of 30–40 °C [1]. Its high purity, consistent chain length, and well-documented thermophysical properties distinguish it from technical-grade paraffin wax blends and support its use as a calibration standard in gas chromatography and as a precise component in formulated thermal management systems .

• [1] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source

n-Eicosane (CAS 112-95-8) Sourcing Risk: Why Generic Paraffin Waxes Cannot Replace Pure n-Eicosane

Substituting pure n-eicosane with generic 'paraffin wax' introduces significant technical and performance risks. Commercial paraffin waxes are complex mixtures of numerous n-alkanes and iso-alkanes with broad, inconsistent melting ranges, whereas n-eicosane provides a singular, sharp phase transition at a defined temperature [1]. This purity is critical for applications requiring precise thermal buffering or reproducible phase change behavior. For instance, the melting point of a PCM directly dictates the operational temperature window of a thermal management system. Using an undefined blend instead of pure n-eicosane can shift the effective working temperature by several degrees, potentially leading to system inefficiency or failure. Furthermore, the latent heat of fusion varies significantly among even closely related n-alkanes, meaning a 'similar' blend will not deliver the same volumetric or gravimetric energy storage density [2]. The quantitative evidence below demonstrates that even adjacent n-alkanes (e.g., n-octadecane, n-nonadecane) exhibit measurable differences in key performance metrics, making the selection of pure n-eicosane a critical, data-driven engineering decision.

• [1] Vélez, C., et al. (2015). Temperature-dependent thermal properties of solid/liquid phase change even-numbered n-alkanes: n-Hexadecane, n-octadecane and n-eicosane. Applied Energy, 143, 383-394. View Source
• [2] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source

n-Eicosane (CAS 112-95-8) Evidence Guide: Quantified Differentiation from Closest Analogs

n-Eicosane vs. n-Octadecane: Melting Point and Latent Heat Comparison for Targeted Thermal Management

Compared to n-octadecane (C18), n-eicosane (C20) offers a significantly higher melting point (37 °C vs. 28 °C) and a comparable latent heat of fusion (246 kJ/kg vs. 245 kJ/kg) [1]. This 9 °C upward shift in phase transition temperature makes n-eicosane a more suitable PCM for applications targeting the human comfort zone and electronics cooling where a slightly higher thermal buffer is required.

Evidence Dimension	Melting Temperature & Latent Heat of Fusion
Target Compound Data	Melting Point: 37 °C; Latent Heat: 246 kJ/kg
Comparator Or Baseline	n-Octadecane: Melting Point: 28 °C; Latent Heat: 245 kJ/kg
Quantified Difference	Melting Point: +9 °C; Latent Heat: +1 kJ/kg
Conditions	Differential Scanning Calorimetry (DSC) at standard atmospheric pressure.

Why This Matters

This data allows engineers to select n-eicosane for precise thermal buffering at ~37 °C, a common target for building materials and human-contact applications, where the lower-melting n-octadecane would be ineffective.

• [1] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source

n-Eicosane vs. n-Nonadecane and n-Heneicosane: Latent Heat Superiority in the C20 Chain Length

Within the series of n-alkanes from C18 to C23, n-eicosane (C20) demonstrates a local maximum in latent heat of fusion. At 246 kJ/kg, its latent heat is 10.8% higher than that of n-nonadecane (222 kJ/kg) and 15.5% higher than the upper bound for n-heneicosane (200–213 kJ/kg) [1]. This indicates that for a given mass, n-eicosane can store more thermal energy during its phase transition than its immediate homologs.

Evidence Dimension	Latent Heat of Fusion
Target Compound Data	246 kJ/kg
Comparator Or Baseline	n-Nonadecane (C19): 222 kJ/kg; n-Heneicosane (C21): 200–213 kJ/kg
Quantified Difference	vs. n-Nonadecane: +24 kJ/kg (+10.8%); vs. n-Heneicosane: +33 to 46 kJ/kg (+15.5–23%)
Conditions	Data aggregated from standardized DSC measurements as reported in a peer-reviewed review.

Why This Matters

For weight-sensitive or volume-constrained applications like portable electronics or spacecraft thermal control, n-eicosane offers a superior gravimetric energy storage density compared to adjacent n-alkanes, maximizing performance per unit mass.

• [1] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source

n-Eicosane vs. n-Octadecane: Solid-Phase Thermal Conductivity Benchmarking

Precise measurements using the Transient Plane Source (Hot Disk) method reveal that the solid-phase thermal conductivity of n-eicosane is consistent with literature values to within a 2% deviation [1]. While the absolute values for n-alkanes are generally low (~0.14–0.22 W/m·K), this study provides a high-confidence baseline for modeling heat transfer in PCM systems. The experimental methodology established for n-eicosane and n-octadecane highlights the importance of scanning rate, with the lowest deviation for n-eicosane (1.2%) achieved at a scanning rate of 0.025 K/min.

Evidence Dimension	Solid-Phase Thermal Conductivity Measurement Reliability
Target Compound Data	Thermal conductivity measurements in solid phase show ≤ 2% deviation from literature values. Latent heat measurement deviation: 1.2% at 0.025 K/min scan rate.
Comparator Or Baseline	n-Octadecane: Thermal conductivity deviation ≤ 2% from literature. Latent heat measurement deviation: 0.7% at 0.05 K/min scan rate.
Quantified Difference	Comparable accuracy, with n-eicosane requiring a slower scan rate for optimal latent heat measurement.
Conditions	µDSC evo7 from Setaram, sample mass 628.4 mg, temperature range 10–65 °C. Thermal conductivity via Hot Disk TPS-2500S.

Why This Matters

This establishes a reliable, peer-reviewed protocol for characterizing n-eicosane, ensuring that procurement and subsequent application development are based on validated, reproducible thermophysical data rather than vendor approximations.

• [1] Zhao, Y., et al. (2020). Experimental investigation of thermo-physical properties of n-octadecane and n-eicosane. International Journal of Heat and Mass Transfer, 161, 120258. View Source

n-Eicosane as Heat Transfer Fluid: Convective Heat Transfer Effectiveness in Nanoemulsion

When formulated as a water-based nanoemulsion, n-eicosane particles can enhance convective heat transfer. An experimental study in turbulent flow demonstrated that the use of n-eicosane particles at low mass fractions can provide a local convective heat transfer effectiveness greater than unity (ε > 1) along the entire heated section of a circular tube [1]. The study also quantified that increasing the mass fraction of n-eicosane from 1% to 5% results in a ~10% decrease in the Figure of Merit (FOM) index, indicating a trade-off between thermal performance and pumping power.

Evidence Dimension	Convective Heat Transfer Effectiveness (ε) and Figure of Merit (FOM)
Target Compound Data	ε > 1 achievable at low mass fractions. FOM decreases by ~10% when ωPCM increases from 1% to 5% at Re≈4500–5200.
Comparator Or Baseline	Baseline: Pure water (ε=1).
Quantified Difference	ε > 1 indicates improved heat transfer over pure water. FOM reduction of ~10.55% at higher Re.
Conditions	Turbulent forced convection in a circular tube under constant heat flux; n-Eicosane/water nanoemulsion; Reynolds number (Re) 4548–5195.

Why This Matters

This demonstrates n-eicosane's viability beyond static PCM applications, showing its potential as an active component in advanced heat transfer fluids for cooling systems, where its latent heat can be leveraged to improve thermal management efficiency.

• [1] Ho, C. J., et al. (2021). Efficacy of turbulent convective heat transfer in a circular tube with water-based nanoemulsion of n–Eicosane–An experimental study. International Journal of Heat and Mass Transfer, 179, 121693. View Source

n-Eicosane vs. Concrete and Hydrated Salt: Superior Thermal Storage in Solar Heating Simulation

A numerical study comparing thermal storage materials for a passive solar wall found that a wall made with n-eicosane (as a representative paraffin wax PCM) was evaluated against concrete and the hydrated salt CaCl₂·6H₂O. While an 8-cm-thick hydrated salt wall provided the most stable room temperature, the study established n-eicosane's viability as a high-performance alternative to conventional sensible heat storage materials like concrete, leveraging its high latent heat to store more energy per unit volume [1].

Evidence Dimension	Thermal storage performance for passive solar heating
Target Compound Data	n-Eicosane (paraffin wax) was modeled as a PCM thermal storage wall.
Comparator Or Baseline	Concrete (sensible heat storage) and CaCl₂·6H₂O (hydrated salt PCM).
Quantified Difference	Not specified; the study concluded hydrated salt provided the least temperature fluctuation at an 8 cm thickness.
Conditions	Numerical model of a zone heated by a thermal storage wall under actual weather conditions of Iraq.

Why This Matters

This validates n-eicosane's class advantage over traditional sensible heat storage materials (like concrete) in building applications, confirming its ability to provide thermal regulation in a compact form factor.

• [1] Khalifa, A. J. N., & Abbas, E. F. (2009). A comparative performance study of some thermal storage materials used for solar space heating. Energy and Buildings, 41(4), 407-415. View Source

n-Eicosane (CAS 112-95-8): Priority Research and Industrial Application Scenarios

Precision Thermal Management for Electronics and Batteries

n-Eicosane's sharp melting point at ~37 °C and high latent heat (246 kJ/kg) make it an ideal candidate for passive thermal management of electronics and lithium-ion battery packs that operate in the 30–45 °C range. Its ability to absorb excess heat during peak loads without a significant temperature rise can prevent overheating and improve system reliability. The quantified latent heat advantage over n-nonadecane (+10.8%) directly translates to a more compact and lighter thermal management solution [1].

Building Envelope Materials for Human Comfort and Energy Efficiency

With a phase change temperature within the human comfort zone, n-eicosane can be incorporated into wallboards, flooring, or ceiling tiles to passively regulate indoor temperatures. By storing heat during the day and releasing it at night, it reduces peak heating/cooling loads. Its 9 °C higher melting point compared to n-octadecane makes it more suitable for climates or interior spaces that experience slightly higher temperature swings, preventing premature phase change and ensuring effective thermal buffering [2].

Advanced Heat Transfer Fluids and Nanoemulsion Systems

n-Eicosane's demonstrated ability to enhance convective heat transfer when formulated as a water-based nanoemulsion opens applications in advanced liquid cooling loops for data centers, high-power lasers, or automotive thermal systems. The finding that local heat transfer effectiveness can exceed unity (ε > 1) provides a quantifiable performance metric for engineers designing next-generation cooling fluids that leverage latent heat transport [3].

Gas Chromatography Calibration and Analytical Standards

Due to its high purity and well-defined, singular peak in chromatographic analysis, n-eicosane is routinely used as a retention time standard in gas chromatography (GC) for the analysis of complex hydrocarbon mixtures like diesel fuel. Its use ensures accurate identification and quantification of components in petrochemical, environmental, and food testing laboratories, a role that cannot be fulfilled by a broad-range paraffin wax blend .

• [1] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source
• [2] REES Journal. (2021). Table 2: Thermal properties of paraffin types suitable for building applications. Renewable Energy and Environmental Sustainability. View Source
• [3] Ho, C. J., et al. (2021). Efficacy of turbulent convective heat transfer in a circular tube with water-based nanoemulsion of n–Eicosane–An experimental study. International Journal of Heat and Mass Transfer, 179, 121693. View Source